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Introduction

Chromium(3+) perchlorate is an inorganic compound of significant interest in coordination
chemistry and as a precursor in the synthesis of various chromium-containing materials. It
primarily exists in its anhydrous form, Cr(ClOa4)3, and more commonly as its hexahydrate, --
INVALID-LINK--3.[1][2] This guide provides a comprehensive overview of its chemical formula,
structure, and relevant physicochemical properties, tailored for a scientific audience.

Chemical Formula and Identification

The chemical identity of chromium(3+) perchlorate and its common hydrate are summarized
in the table below.
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Anhydrous Chromium(3+) Chromium(3+) Perchlorate

Property

Perchlorate Hexahydrate
Chemical Formula Cr(ClOa4)3 Cr(ClO4)3-6H20
Molecular Formula ClsCrOa12 Cl3CrH12018[1][3]

) Hexaaquachromium(lll)
IUPAC Name Chromium(lll) perchlorate
perchlorate

Chromic perchlorate, Chromium(lll) perchlorate
Synonyms ) )

Chromium triperchlorate hydrated[1]
CAS Number 13537-21-8 55147-94-9[1]
Molar Mass 350.35 g/mol 458.44 g/mol [1]

Molecular and Crystal Structure

The structure of chromium(3+) perchlorate hexahydrate is characterized by the presence of
the hexaaquachromium(lll) cation, [Cr(H20)s]3*, and three perchlorate anions, ClO4~, which act
as counter-ions to balance the charge.[1]

In the [Cr(H20)s6]3* complex ion, the chromium(lll) ion is centrally located and coordinated by
six water molecules in an octahedral geometry. The oxygen atoms of the water molecules form
coordinate covalent bonds with the chromium ion. The perchlorate anion, ClOa~, possesses a
tetrahedral geometry with the chlorine atom at the center.

While detailed crystallographic data from single-crystal X-ray diffraction for chromium(lil)
perchlorate hexahydrate is not readily available in the surveyed literature, the fundamental
structure can be inferred from the well-established coordination chemistry of Cr(lIl) and the
nature of the perchlorate anion. The solid-state structure is maintained by ionic interactions
between the cationic complex and the perchlorate anions, as well as hydrogen bonding
involving the coordinated water molecules and the perchlorate oxygen atoms.
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lonic Structure of Hexaaquachromium(lll) Perchlorate

Hexaaquachromium(lll) Cation [Cr(H20)6]3+
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Caption: lonic association in Chromium(3+) Perchlorate.

Physicochemical Properties

A summary of the key physical and chemical properties of chromium(3+) perchlorate is

provided below.

Property

Value

Appearance

Cyan solid (hexahydrate)[2]

Solubility in water

Anhydrous: 58 g/100 mL (25 °C)[2]

Hexahydrate: 130 g/100 mL (20 °C)[2]

Solubility in other solvents

Soluble in ethanol[2]

Melting Point

130 °C (hexahydrate)[4]

Decomposition Temperature

180-220 °C (hexahydrate)[4]
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Spectroscopic Data
UV-Visible Spectroscopy

The color of aqueous solutions of chromium(3+) perchlorate is due to the electronic
transitions within the d-orbitals of the hexaaquachromium(lll) ion. The UV-Visible spectrum is

characterized by two main absorption bands.

Transition Amax Molar Absorptivity (g)
4A2g - 4T2g ~575-580 nm Low[5]
4A2g - 4Tag ~400-408 nm Low([5]

Note: Molar absorptivity values for the hexaaquachromium(lll) ion are generally low due to the
Laporte-forbidden nature of d-d transitions.

Vibrational Spectroscopy (IR and Raman)

The vibrational spectra of chromium(3+) perchlorate hexahydrate are a superposition of the
vibrational modes of the perchlorate anion, the coordinated water molecules, and the Cr-O
bonds.

e Perchlorate (ClO4™) Vibrations: The perchlorate ion, belonging to the Td point group, exhibits
four characteristic vibrational modes. The most intense of these is the asymmetric stretching
mode (v3) appearing in the infrared spectrum as a strong, broad band around 1100 cm~1. A
strong, sharp band corresponding to the symmetric stretching mode (vi1) is observed in the
Raman spectrum around 932 cm~1.

o Hexaaquachromium(lll) ([Cr(H20)se]3*) Vibrations: The coordinated water molecules give rise
to stretching and bending vibrations. The Cr-O stretching and bending modes are expected
at lower frequencies.

Experimental Protocols
General Synthesis of Chromium(3+) Perchlorate

A general method for the preparation of chromium(3+) perchlorate involves the reaction of a
chromium(IIl) source with perchloric acid.[2]
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Reactants:

e Chromium(lll) oxide (Cr203) or Chromium(lll) hydroxide (Cr(OH)s)
e Perchloric acid (HCIOa)

Reaction:

Cr20s + 6HCIO4 — 2Cr(ClO4)s + 3H20[2]

Procedure Outline:

o To a stirred aqueous solution of perchloric acid, slowly add stoichiometric amounts of
chromium(lIl) oxide or hydroxide.

o The reaction mixture is typically heated to facilitate the dissolution of the chromium source.

» Upon completion of the reaction, the resulting solution is filtered to remove any unreacted
starting material.

e The filtrate, a solution of chromium(3+) perchlorate, can be concentrated by gentle heating
or vacuum evaporation.

o Crystallization of the hexahydrate is achieved by cooling the concentrated solution. The
resulting crystals can be collected by filtration and washed with a minimal amount of cold
water or a suitable organic solvent.

Note: Perchloric acid is a strong oxidizing agent and should be handled with extreme caution.
Reactions involving perchlorates should be carried out in a well-ventilated fume hood, and
appropriate personal protective equipment should be worn.

Logical Relationships

The synthesis of chromium(3+) perchlorate hexahydrate follows a straightforward acid-base
reaction pathway, leading to the formation of a coordination compound.
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Synthesis Workflow for Chromium(3+) Perchlorate Hexahydrate
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Caption: Synthesis workflow for Chromium(3+) Perchlorate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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